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Compound of Interest

Compound Name: Bis-PEG11-NHS ester

CAS No.: 123502-57-8

Cat. No.: B606169

Get Quote

Introduction: The "Discrete" Advantage
In the development of next-generation drug delivery systems (DDS), the precision of the

crosslinker is as critical as the therapeutic payload itself. Bis-PEG11-NHS ester represents a

class of homobifunctional, discrete (monodisperse) PEG crosslinkers that solves two historical

challenges in bioconjugation: hydrophobicity-induced aggregation and structural heterogeneity.

Unlike traditional carbon-chain crosslinkers (e.g., DSS, BS3) or polydisperse PEG mixtures

(e.g., PEG2000), Bis-PEG11-NHS ester provides a single, defined molecular weight (~796.82

Da) with a precise spacer length (

). This "discrete" architecture is essential for regulatory compliance (CMC) in Antibody-Drug
Conjugates (ADCs) and nanomedicines, as it eliminates the "smear" seen in mass
spectrometry characterization of polydisperse conjugates.
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Feature Specification Impact on Drug Delivery

Reactive Group NHS Ester (x2)

Reacts efficiently with primary

amines (

) at pH 7.0–8.5.

Spacer
PEG11 (11 ethylene oxide

units)

Increases water solubility;

reduces immunogenicity;

prevents aggregation of

hydrophobic payloads.

Molecular Weight 796.82 Da (Exact)

Monodisperse: Allows precise

mass spec characterization

(critical for FDA/EMA quality

control).

Solubility Water, DMSO, DMF

Enables conjugation of

hydrophobic drugs in

organic/aqueous co-solvent

systems.

Mechanism of Action: Amine-Reactive Chemistry
The N-hydroxysuccinimide (NHS) ester is the gold standard for amine conjugation. The

reaction targets primary amines (

-amines at N-termini and

-amines on Lysine residues).[1]

Reaction Dynamics
Nucleophilic Attack: The primary amine on the biomolecule attacks the carbonyl carbon of

the NHS ester.

Leaving Group Release: The NHS ring is released as a byproduct.

Amide Bond Formation: A stable, irreversible amide bond is formed.[2]
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Critical Consideration (Hydrolysis): The NHS ester is susceptible to hydrolysis (reaction with

water), which competes with the conjugation.[1][3][4][5] The half-life of the NHS group is pH-

dependent:

pH 7.0:

hours.[4]

pH 8.6:

minutes.

Implication: Protocols must balance reaction rate (faster at high pH) vs. hydrolysis (slower at

neutral pH).
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Figure 1: Reaction pathway of Bis-PEG11-NHS ester. Note the competitive hydrolysis pathway

which necessitates fresh reagent preparation.[3]

Primary Applications in Drug Delivery[6][7]
A. Nanoparticle Surface Functionalization (Stealth
Shielding)
Bis-PEG11-NHS is ideal for "locking" ligands onto amine-functionalized liposomes or polymeric

nanoparticles.

Role: The PEG11 spacer acts as a "stealth" layer, reducing opsonization (immune clearance)

while linking a targeting ligand (e.g., Transferrin) to the nanoparticle surface.
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Advantage: The discrete length ensures all targeting ligands extend a uniform distance from

the particle surface, maximizing receptor avidity.

B. Protein-Protein Crosslinking (Biotherapeutic
Stabilization)
Used to stabilize multi-subunit enzymes or create bispecific antibody complexes.

Role: Covalently links two proteins via their lysine residues.

Advantage: The hydrophilicity of the PEG11 spacer prevents the crosslinked complex from

precipitating—a common failure mode with hydrophobic linkers like DSS.

Validated Protocol: Protein Crosslinking
Objective: Conjugate two amine-containing proteins (Protein A and Protein B) or crosslink a

single protein to stabilize its structure.

Materials Required[2][3][7][8][9][10][11][12][13]
Reagent: Bis-PEG11-NHS Ester (Store at -20°C, desiccated).

Solvent: Anhydrous DMSO or DMAc (High grade).

Reaction Buffer: PBS (pH 7.4) or HEPES (pH 7.5–8.0). NO TRIS or GLYCINE.

Quenching Buffer: 1M Tris-HCl (pH 8.0).

Desalting Column: Zeba™ Spin Desalting Columns or dialysis cassette (MWCO appropriate

for protein).

Step-by-Step Methodology
Phase 1: Preparation (Crucial for Integrity)

Buffer Exchange: Ensure proteins are in an amine-free buffer (PBS/HEPES). If the protein is

in Tris, dialyze extensively. Residual Tris will quench the reagent immediately.

Reagent Solubilization:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b606169/docs?utm_src=pdf-body#advanced-application-note-bis-peg11-nhs-ester-in-drug-delivery-bioconjugation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606169?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Equilibrate Bis-PEG11-NHS vial to room temperature before opening to prevent

condensation.

Dissolve in anhydrous DMSO to a concentration of 10–25 mM.

Expert Tip: Do not store this stock solution. Prepare immediately before use.

Phase 2: Conjugation Reaction
Calculations: Determine the molar excess.

For intramolecular crosslinking (stabilization): Use 10–20x molar excess.

For intermolecular conjugation (Protein A + Protein B): Optimization is required, but start

with a 20x excess relative to the limiting protein.

Mixing: Add the crosslinker solution to the protein sample.

Ensure the final volume of organic solvent (DMSO) is <10% to avoid protein denaturation.

Incubation:

Incubate for 30–60 minutes at Room Temperature or 2 hours at 4°C.

Note: Reaction at 4°C slows hydrolysis, potentially increasing efficiency for low-

concentration proteins.

Phase 3: Quenching & Purification
Quench: Add 1M Tris-HCl (pH 8.0) to a final concentration of 20–50 mM.[3][5] Incubate for

15 minutes. This reacts with any remaining NHS esters.

Purification: Pass the reaction mixture through a desalting column or dialyze to remove the

hydrolyzed NHS byproduct and excess reagent.

Troubleshooting & Optimization (Self-Validating
Systems)
Use this logic flow to diagnose failure modes.
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Issue: Low Conjugation Yield

Check Buffer Composition:
Contains Tris, Glycine, or Azide?

Check Reagent Integrity:
Was stock stored wet?

No

Buffer Exchange into
PBS or HEPES

Yes

Check pH:
Is pH < 7.0?

No

Use Fresh Reagent
(Anhydrous DMSO)

Yes

Increase pH to 8.0
(Accelerate Reaction)

Yes
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Figure 2: Diagnostic workflow for optimizing NHS-ester conjugation efficiency.

Common Pitfalls
Precipitation: If the protein precipitates upon adding the crosslinker, the protein concentration

may be too high, or the DMSO concentration exceeded 10%. Solution: Dilute the reaction or

use a longer PEG spacer (e.g., PEG13 or PEG25) to increase solubility.

No Conjugation: The NHS ester hydrolyzed before reacting. Solution: Ensure the DMSO is

anhydrous (use molecular sieves) and the reagent is fresh.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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